2-[1-(2-Methylpropyl)piperidin-4-ylidene]acetic acid

• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol
• IUPAC Name: 2-[1-(2-methylpropyl)piperidin-4-ylidene]acetic acid
• InChI: InChI=1S/C11H19NO2/c1-9(2)8-12-5-3-10(4-6-12)7-11(13)14/h7,9H,3-6,8H2,1-2H3,(H,13,14)
• InChI Key: JTRLEXLPDQXVKB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCC(=CC(=O)O)CC1

Description

2-[1-(2-Methylpropyl)piperidin-4-ylidene]acetic acid is a compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds are significant in the pharmaceutical industry due to their presence in various classes of pharmaceuticals and alkaloids .

Preparation Methods

The synthesis of 2-[1-(2-Methylpropyl)piperidin-4-ylidene]acetic acid involves several steps. One common method includes the cyclization of appropriate precursors under specific conditions. The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the piperidine ring. Industrial production methods may vary, but they generally aim to optimize yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

2-[1-(2-Methylpropyl)piperidin-4-ylidene]acetic acid undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction can occur under different conditions, often involving halogenating agents or nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-[1-(2-Methylpropyl)piperidin-4-ylidene]acetic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interaction with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 2-[1-(2-Methylpropyl)piperidin-4-ylidene]acetic acid involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

2-[1-(2-Methylpropyl)piperidin-4-ylidene]acetic acid can be compared with other piperidine derivatives, such as:

1-Boc-piperidin-4-ylidene-acetic acid: This compound has similar structural features but different functional groups, leading to distinct chemical and biological properties.

(1-Methylpiperidin-4-ylidene)acetic acid: Another similar compound with variations in the substituents on the piperidine ring. The uniqueness of this compound lies in its specific substituents, which confer unique chemical reactivity and biological activity.